![molecular formula C19H15ClFN5O3S B2454869 N-(4-amino-2-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide CAS No. 888428-19-1](/img/structure/B2454869.png)
N-(4-amino-2-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide
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Description
N-(4-amino-2-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C19H15ClFN5O3S and its molecular weight is 447.87. The purity is usually 95%.
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Scientific Research Applications
Radiosensitizing Effects and Cell Cycle Perturbation
A study explored the radiosensitizing effect of phenylpyrimidine derivatives on human lung cancer cells, highlighting the importance of cell cycle perturbation for enhancing radiotherapy outcomes. Novel radiosensitizers targeting p53 and Nrf2 were evaluated, demonstrating potential for improved therapeutic strategies in cancer treatment (Jung et al., 2019).
Synthesis and Antitumor Activity
Research on amino acid ester derivatives containing 5-fluorouracil revealed significant antitumor activity, suggesting a method for designing potent cancer therapeutics. The study emphasizes the synthesis approach and the evaluation of these compounds' effects on cancer cells (Xiong et al., 2009).
Novel Antitumour Drugs
A novel approach to antitumor drug design utilized sulfonamide as a parent compound, aiming to achieve potent anticancer agents with low toxicity. This research demonstrates the synthesis and evaluation of derivatives containing 5-fluorouracil and nitrogen mustard, presenting a promising avenue for cancer treatment development (Huang, Lin, & Huang, 2001).
Antibacterial and Antifungal Activity
The synthesis and pharmacological evaluation of benzothiazole pyrimidine derivatives for their antibacterial and antifungal activities were examined. This research signifies the potential for developing new antimicrobial agents based on structural modifications of known compounds (Maddila et al., 2016).
properties
IUPAC Name |
N-[4-amino-2-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClFN5O3S/c20-10-5-7-11(8-6-10)23-14(27)9-30-19-25-16(22)15(18(29)26-19)24-17(28)12-3-1-2-4-13(12)21/h1-8H,9H2,(H,23,27)(H,24,28)(H3,22,25,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJHCBSMQMUUWTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)Cl)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClFN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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